Cas no 1060937-55-4 (2-(4-Bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(4-Bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1060937-55-4
• MF: C₁₄H₁₃BrN₂O
• MW: 305.169822454453
• CID: 5053199
• Update Time: 2025-08-03

2-(4-Bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline
• Z144304106
• (4-bromo-1H-pyrrol-2-yl)-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
• 2-(4-Bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C14H13BrN2O/c15-12-7-13(16-8-12)14(18)17-6-5-10-3-1-2-4-11(10)9-17/h1-4,7-8,16H,5-6,9H2
• InChI Key： FJRPKLCWQJJZLJ-UHFFFAOYSA-N
• SMILES： BrC1=CNC(=C1)C(N1CC2C=CC=CC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 2.7
• Topological Polar Surface Area: 36.1

Additional information on 2-(4-Bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 2-(4-Bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1060937-55-4)

2-(4-Bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1060937-55-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities. Its molecular structure combines a pyrrole ring with a tetrahydroisoquinoline scaffold, making it a promising candidate for drug discovery and material science applications.

One of the key reasons for the growing interest in CAS No. 1060937-55-4 is its potential role in the development of novel kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Researchers are particularly intrigued by the 4-bromo substitution on the pyrrole ring, which may enhance the compound's binding affinity to specific kinase targets. This has led to increased searches for "pyrrole-based kinase inhibitors" and "tetrahydroisoquinoline drug candidates" in scientific databases.

In addition to its pharmaceutical potential, 2-(4-Bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline is also being explored in the field of organic electronics. The conjugated system formed by the pyrrole and tetrahydroisoquinoline moieties suggests possible applications in OLED materials or organic semiconductors. This aligns with current trends in sustainable technology, where researchers are actively investigating "bio-based electronic materials" and "green chemistry approaches" to material design.

The synthesis of CAS No. 1060937-55-4 typically involves multi-step organic reactions, with particular emphasis on the formation of the amide linkage between the pyrrole carbonyl and tetrahydroisoquinoline nitrogen. Recent publications have highlighted improved synthetic routes that address challenges such as "regioselective bromination" of the pyrrole ring and "stereocontrol" in the tetrahydroisoquinoline moiety. These advancements have made the compound more accessible for structure-activity relationship studies.

From a drug metabolism perspective, the presence of both aromatic and saturated heterocycles in 2-(4-Bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline suggests interesting pharmacokinetic properties. Medicinal chemists are particularly interested in how the bromine atom affects the compound's metabolic stability and whether it serves as a handle for further derivatization. This has led to numerous queries about "halogenated heterocycles in drug design" and "improving drug-like properties" in recent literature.

Quality control and analytical characterization of CAS No. 1060937-55-4 present unique challenges due to its complex structure. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to confirm its purity and structural integrity. The scientific community has shown increasing interest in "analytical method development" for such complex heterocyclic compounds, reflecting the importance of robust characterization protocols.

Looking forward, 2-(4-Bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline represents an exciting platform for further chemical exploration. Its structural features offer multiple sites for modification, enabling the generation of diverse analogs for biological evaluation. Current research trends suggest growing interest in "fragment-based drug discovery" and "privileged structures" in medicinal chemistry, both of which are relevant to this compound's potential applications.

Environmental considerations are also becoming increasingly important in chemical research. While CAS No. 1060937-55-4 is not classified as hazardous, researchers are investigating "green synthetic routes" for such compounds and evaluating their "environmental fate". These aspects align with the broader movement toward sustainable chemistry practices in the pharmaceutical industry.

In conclusion, 2-(4-Bromo-1H-pyrrole-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1060937-55-4) stands as a compelling example of how complex heterocyclic structures can bridge multiple scientific disciplines. From potential therapeutic applications to materials science innovations, this compound continues to inspire research across various fields, addressing current scientific challenges and contributing to the advancement of chemical knowledge.